Cas no 56316-37-1 (Butanoic acid,4-(nitrosopropylamino)-)

• Product Name: Butanoic acid,4-(nitrosopropylamino)-
• CAS No: 56316-37-1
• Molecular Formula: C₇H₁₄N₂O₃
• Molecular Weight: 174.19766
• CID: 375926
• PubChem ID: 41843

Butanoic acid,4-(nitrosopropylamino)- Properties

Names and Identifiers

• Butanoic acid,4-(nitrosopropylamino)-
• 4-[nitroso(propyl)amino]butanoic acid
• N-PROPYL-N-(3-CARBOXYPROPYL)NITROSAMINE
• AKOS006277951
• BRN 2250186
• EN300-7814472
• CCRIS 1249
• Butanoic acid, 4-(nitrosopropylamino)-
• 3MPK9M9XQP
• 4-(Nitrosopropylamino)butanoic acid
• Propyl-N-(3-carboxypropyl)nitrosamine, N-
• BUTYRIC ACID, 4-(N-NITROSOPROPYLAMINO)-
• DTXSID90204858
• 56316-37-1

• InChIKey： YWDAVUKHNHOYAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14N2O3/c1-2-5-9(8-12)6-3-4-7(10)11/h2-6H2,1H3,(H,10,11)
• SMILES： CCCN(CCCC(=O)O)N=O

Computed Properties

• Exact Mass: 174.10052
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.1
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 70A^2

Experimental Properties

• PSA: 69.97
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 305.17°C (rough estimate)
• Flash Point: 179.4°C
• Density: 1.2227 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids